Cas no 61103-16-0 (methyl 2-(4-amino-2,5-dimethoxyphenyl)acetate)

Methyl 2-(4-amino-2,5-dimethoxyphenyl)acetate is a fine chemical intermediate with a molecular structure featuring both amino and methoxy functional groups. This compound is primarily utilized in pharmaceutical and organic synthesis applications due to its reactivity and versatility as a building block. The presence of electron-donating substituents enhances its suitability for further functionalization, particularly in the synthesis of complex aromatic derivatives. Its ester group offers additional synthetic flexibility, enabling transformations such as hydrolysis or reduction. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. Proper storage and handling ensure stability and optimal performance in downstream processes.

methyl 2-(4-amino-2,5-dimethoxyphenyl)acetate structure

61103-16-0 structure

Product Name:methyl 2-(4-amino-2,5-dimethoxyphenyl)acetate

CAS No:61103-16-0

MF:C₁₁H₁₅NO₄

MW:225.241103410721

CID:3369747

PubChem ID:12315764

Update Time:2025-05-28

methyl 2-(4-amino-2,5-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

- BENZENEACETIC ACID, 4-AMINO-2,5-DIMETHOXY-, METHYL ESTER
- methyl 2-(4-amino-2,5-dimethoxyphenyl)acetate
- 61103-16-0
- Z2180775304
- EN300-11956410
- Inchi： 1S/C11H15NO4/c1-14-9-6-8(12)10(15-2)4-7(9)5-11(13)16-3/h4,6H,5,12H2,1-3H3
- InChI Key： KRATWCYNGUMUOV-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=CC=1CC(=O)OC)OC)N

Computed Properties

Exact Mass: 225.10010796Da
Monoisotopic Mass: 225.10010796Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 70.8Å²

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